Cas no 913000-28-9 (Methyl 5-isopropyl-2,4-dimethoxybenzoate)

• Product Name: Methyl 5-isopropyl-2,4-dimethoxybenzoate
• CAS No: 913000-28-9
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 2109544
• Update Time: 2023-08-04

Methyl 5-isopropyl-2,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-isopropyl-2,4-dimethoxybenzoate
• KLQTYJRDFLWEJT-UHFFFAOYSA-N
• 5-isopropyl-2,4-dimethoxy-benzoic acid methyl ester
• Methyl 5-isopropyl-2,4-dimethoxybenzoate

• Inchi： 1S/C13H18O4/c1-8(2)9-6-10(13(14)17-5)12(16-4)7-11(9)15-3/h6-8H,1-5H3
• InChI Key： KLQTYJRDFLWEJT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C(=O)OC)=CC=1C(C)C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives